![molecular formula C14H24N2O6 B572202 tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate oxalate CAS No. 1227381-86-3](/img/structure/B572202.png)
tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate oxalate (TBDSO) is a novel spirocyclic compound that has been used in a variety of scientific research applications. TBDSO has been found to possess a variety of biochemical and physiological effects, and is being studied for its potential use in the development of new drugs and treatments.
Scientific Research Applications
I’ve conducted a search on the scientific research applications of tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate oxalate, also known as 6-BOC-2,6-DIAZASPIRO[3.5]NONANE OXALATE. Here’s a summary of the applications found:
Synthesis of RET Kinase Inhibitors
This compound is used as a reagent in the synthesis of RET kinase inhibitors . RET kinases are involved in cell signaling and growth, and inhibitors can be used in cancer treatment.
Preparation of CDK4/6 Inhibitors
It is also utilized in the preparation of CDK4/6 inhibitors . These inhibitors are important in the study of cell cycle regulation and have implications in cancer therapy.
Material Science Research
The compound finds application in material science research, where it may be used in various synthesis and modification processes .
Chemical Synthesis
In chemical synthesis, this compound can be a valuable reagent for constructing complex molecular structures .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate;oxalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12;3-1(4)2(5)6/h13H,4-9H2,1-3H3;(H,3,4)(H,5,6) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBZCNUZBMSKAMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CNC2.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30704084 |
Source
|
Record name | Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1227381-86-3 |
Source
|
Record name | Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30704084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.